Cas no 108118-69-0 (2,6-Difluoropyridin-3-amine)
2,6-Difluoropyridin-3-amine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features include fluorine substituents at the 2- and 6-positions, which enhance its reactivity and stability, making it a valuable intermediate in cross-coupling reactions and heterocyclic chemistry. The presence of the amine group at the 3-position allows for further functionalization, enabling the synthesis of complex molecules. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals due to its precise electronic and steric properties. High purity and consistent quality ensure reliable performance in demanding synthetic applications.

2,6-Difluoropyridin-3-amine structure
Product name:2,6-Difluoropyridin-3-amine
2,6-Difluoropyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoropyridin-3-amine
- 3-Amino-2,6-Difluoro-pyridine
- 3-PYRIDINAMINE,2,6-DIFLUORO
- 3-Pyridinamine,2,6-difluoro-
- 2,6-DIFLUORO-3-AMINOPYRIDINE
- 2,6-difluoropyridin-3-ylamine
- 2,6-Difluoro-pyridin-3-ylamine
- 3-amino-2,6-difluoropyridine
- ANW-56671
- CTK8B7190
- QC-5415
- SureCN908784
- 3-Pyridinamine,2,6-difluoro-(9CI)
- 2,6-DIFLUOROPYRIDIN-3-AMINE 97%
- TVWPHKCZBQOPBF-UHFFFAOYSA-N
- 1627AA
- NE15684
- AB0096185
- AK00739057
- ST24021582
- SCHEMBL908784
- 108118-69-0
- F30297
- MFCD13185331
- AKOS006339714
- CS-0091201
- EN300-98251
- SB30509
- DS-2263
- AMY39176
- DTXSID00663856
-
- MDL: MFCD13185331
- Inchi: 1S/C5H4F2N2/c6-4-2-1-3(8)5(7)9-4/h1-2H,8H2
- InChI Key: TVWPHKCZBQOPBF-UHFFFAOYSA-N
- SMILES: FC1=C(C([H])=C([H])C(=N1)F)N([H])[H]
Computed Properties
- Exact Mass: 130.03432
- Monoisotopic Mass: 130.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 1
Experimental Properties
- Boiling Point: 257.7±35.0℃ at 760 mmHg
- PSA: 38.91
- LogP: 1.52320
2,6-Difluoropyridin-3-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P280-P305+P351+P338-P310
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
2,6-Difluoropyridin-3-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM119227-1g |
2,6-Difluoropyridin-3-amine |
108118-69-0 | 95% | 1g |
$204 | 2021-08-06 | |
Enamine | EN300-98251-50.0g |
2,6-difluoropyridin-3-amine |
108118-69-0 | 95.0% | 50.0g |
$622.0 | 2025-02-21 | |
eNovation Chemicals LLC | K15638-1g |
2,6-difluoropyridin-3-amine |
108118-69-0 | 97% | 1g |
$585 | 2024-05-24 | |
Fluorochem | 221509-1g |
2,6-Difluoropyridin-3-amine |
108118-69-0 | 95% | 1g |
£155.00 | 2022-03-01 | |
eNovation Chemicals LLC | Y0983228-5g |
2,6-Difluoropyridin-3-amine |
108118-69-0 | 95% | 5g |
$600 | 2024-08-02 | |
eNovation Chemicals LLC | Y1298300-10G |
2,6-difluoropyridin-3-amine |
108118-69-0 | 97% | 10g |
$150 | 2024-07-21 | |
Enamine | EN300-98251-10.0g |
2,6-difluoropyridin-3-amine |
108118-69-0 | 95.0% | 10.0g |
$156.0 | 2025-02-21 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1326-5g |
2,6-Difluoro-pyridin-3-ylamine |
108118-69-0 | 98% | 5g |
4223.25CNY | 2021-05-08 | |
Chemenu | CM119227-5g |
2,6-Difluoropyridin-3-amine |
108118-69-0 | 95% | 5g |
$561 | 2021-08-06 | |
Fluorochem | 221509-250mg |
2,6-Difluoropyridin-3-amine |
108118-69-0 | 95% | 250mg |
£62.00 | 2022-03-01 |
2,6-Difluoropyridin-3-amine Related Literature
-
V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
-
Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
-
Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:108118-69-0)2,6-Difluoropyridin-3-amine

Purity:99%/99%
Quantity:100g/25g
Price ($):853.0/230.0